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Compound of Interest

Compound Name: Exemestane-13C,d3

Cat. No.: B15561094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical

properties of Exemestane-13C,d3, a stable isotope-labeled internal standard crucial for the

accurate quantification of the aromatase inhibitor exemestane in complex biological matrices.

This document details its fundamental chemical and physical characteristics, provides an in-

depth experimental protocol for its use, and illustrates the key signaling pathway affected by its

unlabeled counterpart.

Core Chemical and Physical Properties
Exemestane-13C,d3 is a synthetic steroid analog that is isotopically labeled with one carbon-

13 atom and three deuterium atoms. This labeling provides a distinct mass shift, making it an

ideal internal standard for mass spectrometry-based analytical methods.
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Property Value Citation(s)

Molecular Formula C₁₉¹³CH₂₀D₃O₂ [1]

Molecular Weight 300.41 g/mol [1]

Appearance
White to slightly yellow

crystalline powder
[2]

Purity (by HPLC) >96.0% [3]

Isotopic Enrichment
Information not consistently

provided across sources.

Solubility

Freely soluble in N,N-

dimethylformamide; soluble in

methanol.

[2]

Storage Conditions Store at -20°C. [4]

Stability
Stable for at least 4 years

when stored at -20°C.
[4]

Mechanism of Action: Aromatase Inhibition
Exemestane, the unlabeled parent compound of Exemestane-13C,d3, functions as an

irreversible, steroidal aromatase inhibitor.[5] Aromatase is a key enzyme in the biosynthesis of

estrogens, catalyzing the conversion of androgens to estrogens.[6][7] In postmenopausal

women, the primary source of estrogen is the aromatization of androgens in peripheral tissues.

[7] By irreversibly binding to and inactivating aromatase, exemestane effectively suppresses

estrogen production.[5][6] This mechanism of "suicide inhibition" is crucial in the treatment of

hormone receptor-positive breast cancer, where tumor growth is stimulated by estrogen.[6]
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LC-MS/MS Workflow for Exemestane Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

